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Compound of Interest

Compound Name: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: B1205214

Get Quote

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct

their work not only with efficacy but with the highest degree of safety. The proper management

of chemical waste is a cornerstone of a responsible and successful laboratory environment.

This guide provides a detailed, field-tested protocol for the safe handling and disposal of 1,3-
diacetoxypropane, moving beyond mere compliance to foster a deep understanding of the

principles behind these critical procedures.

Core Principles: Hazard Assessment and Chemical
Profile
Understanding the specific chemical characteristics of 1,3-diacetoxypropane (CAS: 628-66-0)

is fundamental to managing its disposal correctly. While it is not classified as a hazardous

substance under OSHA's Hazard Communication Standard (29 CFR 1910.1200), it possesses

properties that demand careful handling.[1] It is a combustible liquid with a flash point of 97.5°C

and can form explosive mixtures with air upon intense heating.[1][2] The vapors are heavier

than air, meaning they can accumulate in low-lying areas.[1]
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The primary objective of these disposal procedures is to mitigate flammability risks and prevent

environmental contamination. Although the parent compound, propane-1,3-diol, is readily

biodegradable, the ester itself must be managed as a chemical waste to ensure it does not

enter aquatic systems.[3]

Table 1: Key Properties of 1,3-Diacetoxypropane

Property Value Source

CAS Number 628-66-0 [4]

Molecular Formula C₇H₁₂O₄ [4][5]

Molecular Weight 160.17 g/mol [4]

Appearance Colorless Liquid [6]

Density ~1.06 g/cm³ [2]

Flash Point 97.5°C (207.5°F) [2]

Boiling Point 209.5°C (409.1°F) [2]

| Incompatibilities | Oxidizing agents, acid anhydrides, acid chlorides, reducing agents |[6] |

Pre-Disposal Operations: Safety and Segregation
Proper disposal begins long before the waste container is full. It starts with correct handling

and segregation at the point of generation.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is non-negotiable. This is your first and most effective line of

defense against accidental exposure.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use nitrile gloves. Inspect them for any signs of degradation or puncture

before use.[1]
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Body Protection: A standard laboratory coat should be worn to protect against incidental

splashes.

Waste Segregation and Containment
To prevent dangerous reactions, chemical waste must be segregated.

Designated Waste Container: Collect 1,3-diacetoxypropane waste in a dedicated container

labeled "Non-Halogenated Organic Waste" or as directed by your institution's Environmental

Health & Safety (EHS) department.[7]

Container Integrity: The container must be made of a chemically resistant material (e.g.,

HDPE or glass), be in good condition, and have a secure, leak-proof cap.[8][9]

Avoid Incompatibles: Never mix 1,3-diacetoxypropane waste with incompatible materials

such as strong oxidizing agents, acids, or bases.[6][9] This segregation is critical to prevent

exothermic reactions, gas generation, or container pressurization.

Labeling: All waste containers must be clearly labeled with a "Hazardous Waste" tag that lists

all chemical constituents and their approximate percentages.[9]

Step-by-Step Disposal Protocols
The appropriate disposal method depends on the quantity of waste generated. The following

protocols provide clear, actionable steps for common laboratory scenarios.

Protocol 3.1: Disposal of Small Quantities (<50 mL)
This procedure is suitable for residual amounts, such as from rinsing glassware, where the

volume is minimal. The principle is controlled evaporation in a certified chemical fume hood.

Methodology:

Work Area: Perform this procedure exclusively inside a certified chemical fume hood to

ensure adequate ventilation and prevent vapor accumulation.

Absorption: Absorb the small quantity of liquid 1,3-diacetoxypropane onto an inert

absorbent material, such as a paper towel.[7]
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Evaporation: Place the saturated paper towel on a chemically resistant tray inside the fume

hood. Allow the solvent to evaporate completely. The high air exchange rate in the hood will

safely dilute the vapors to well below the lower explosive limit.

Final Disposal: Once the paper towel is completely dry and free of solvent odor, it can be

disposed of in the regular solid waste stream.[7]

Protocol 3.2: Disposal of Large Quantities (>50 mL) and
Bulk Waste
For larger volumes, evaporation is not a safe or environmentally responsible option. The waste

must be collected for disposal by a licensed contractor, typically via incineration.[10]

Methodology:

Containment: Carefully transfer the bulk liquid 1,3-diacetoxypropane into your designated

non-halogenated organic waste container. Use a funnel to prevent spills.

Secure Storage: Keep the waste container securely capped at all times, except when adding

waste.[8][9] Store the container in a designated satellite accumulation area, within secondary

containment (such as a spill tray), and away from sources of heat or ignition.[6]

Request Pickup: Once the container is full, or as per your institution's schedule, submit a

chemical waste pickup request to your EHS department.[8] Do not overfill containers; leave

at least 10% headspace to allow for vapor expansion.

Protocol 3.3: Disposal of Contaminated Solids
Items such as contaminated gloves, weigh boats, or absorbent materials from spill cleanups

must be treated as chemical waste.[11]

Methodology:

Collection: Place all contaminated solid debris into a sturdy, leak-proof container, such as a

designated pail or a plastic-lined cardboard box.[9]
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Labeling: Clearly label the container with a hazardous waste tag, listing "Solid Debris

contaminated with 1,3-Diacetoxypropane."

Disposal: Manage this container as you would bulk liquid waste, storing it safely and

arranging for pickup through your EHS department.

Emergency Procedures: Spill Management
In the event of a spill, a swift and correct response is crucial to ensure safety.

Alert & Evacuate: Alert personnel in the immediate area. For large spills, evacuate the

laboratory and contact your institution's emergency response team.

Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase air

exchange if it is safe to do so.

Contain: Prevent the spill from spreading or entering drains by creating a dike around it with

an inert absorbent material like vermiculite, sand, or cat litter.[1][7] Do not use combustible

materials like paper towels for large spills.

Absorb: Cover and absorb the spill with the inert material.

Collect: Once fully absorbed, carefully scoop the material into a suitable container for

hazardous waste disposal.[6][11]

Decontaminate: Clean the spill area with soap and water.

Dispose: Label the container of spill cleanup debris and manage it as described in Protocol

3.3.

Visualized Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 1,3-
diacetoxypropane waste.
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Small Liquid Waste (<50 mL) Large Liquid Waste (>50 mL) Contaminated Solid Waste

1,3-Diacetoxypropane Waste Generated

Assess Waste Form and Quantity

Absorb onto paper towel
inside a fume hood.

< 50 mL Liquid

Transfer to labeled
Non-Halogenated Organic

Waste Container.

> 50 mL Liquid

Place in a labeled,
sealed container for
contaminated solids.

Contaminated Solid
(e.g., gloves, spill media)

Allow complete evaporation
in the fume hood.

Dispose of dry towel
in regular trash.

Store in secondary containment
in a designated area.

Arrange for disposal via
licensed waste contractor (EHS).

Store safely with other
chemical waste.

Arrange for disposal via
licensed waste contractor (EHS).

Click to download full resolution via product page

Caption: Decision workflow for 1,3-diacetoxypropane disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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